tert-butyl N-(4-chloro-5-methylthiophen-2-yl)carbamate
Overview
Description
Tert-butyl N-(4-chloro-5-methylthiophen-2-yl)carbamate, also known as TBMC, is an organic compound that is used in a variety of scientific research applications, such as drug development and biochemistry. TBMC is a relatively new compound, and its properties are still being explored and understood.
Scientific Research Applications
Tert-butyl N-(4-chloro-5-methylthiophen-2-yl)carbamate is used in a variety of scientific research applications, including drug development and biochemistry. In drug development, it is used to study the interactions between drug molecules and their target molecules, as well as to study the pharmacokinetics and pharmacodynamics of drug molecules. In biochemistry, it is used to study the biochemical pathways and mechanisms of action of enzymes, as well as to study the structure and function of proteins.
Mechanism of Action
The mechanism of action of tert-butyl N-(4-chloro-5-methylthiophen-2-yl)carbamate is still being studied, but it is believed to involve the binding of the compound to a target molecule, such as an enzyme or protein. This binding can either inhibit or activate the target molecule, depending on the specific target molecule and the concentration of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, but it is believed to have a variety of effects on the body. It is believed to interact with various target molecules, such as enzymes and proteins, and to affect their activity. It is also believed to have an effect on the metabolism of certain drugs, as well as to affect the absorption and metabolism of nutrients.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(4-chloro-5-methylthiophen-2-yl)carbamate has several advantages as a research tool. It is relatively easy to synthesize, and it has a high binding affinity for its target molecules. It is also relatively stable and has a low toxicity. However, it has some limitations as a research tool. It is not suitable for use in in vivo experiments, and its effects on humans are not well understood.
Future Directions
The potential future directions for tert-butyl N-(4-chloro-5-methylthiophen-2-yl)carbamate research are numerous. One potential direction is to explore its effects on the metabolism of drugs and nutrients. Another potential direction is to explore its potential as an inhibitor or activator of enzymes and proteins. Additionally, further research could be done to explore its potential therapeutic applications and its potential toxicity in humans. Finally, further research could be done to explore its potential use in drug development and biochemistry.
Synthesis Methods
Tert-butyl N-(4-chloro-5-methylthiophen-2-yl)carbamate is synthesized in a three-step process. The first step involves the reaction of 4-chloro-5-methylthiophene with tert-butyl isocyanate to form the intermediate, 4-chloro-5-methylthiophene-2-ylcarbamate. The second step involves the reaction of this intermediate with potassium carbonate to form the desired product, this compound. The third step involves the purification of the compound using column chromatography.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(4-chloro-5-methylthiophen-2-yl)carbamate can be achieved through a multi-step reaction pathway involving the protection of functional groups, substitution reactions, and deprotection of the final product.", "Starting Materials": [ "tert-butyl carbamate", "4-chloro-5-methylthiophen-2-amine", "di-tert-butyl dicarbonate", "triethylamine", "dichloromethane", "methanol", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Protection of tert-butyl carbamate", "tert-butyl carbamate is reacted with di-tert-butyl dicarbonate and triethylamine in dichloromethane to form tert-butyl N-tert-butoxycarbonyl carbamate", "Step 2: Substitution reaction", "tert-butyl N-tert-butoxycarbonyl carbamate is reacted with 4-chloro-5-methylthiophen-2-amine in dichloromethane to form tert-butyl N-(4-chloro-5-methylthiophen-2-yl)carbamate", "Step 3: Deprotection of tert-butyl carbamate", "tert-butyl N-(4-chloro-5-methylthiophen-2-yl)carbamate is reacted with sodium hydroxide in methanol and water to remove the tert-butoxycarbonyl protecting group and obtain the final product" ] } | |
| 264194-41-4 | |
Molecular Formula |
C10H14ClNO2S |
Molecular Weight |
247.74 g/mol |
IUPAC Name |
tert-butyl N-(4-chloro-5-methylthiophen-2-yl)carbamate |
InChI |
InChI=1S/C10H14ClNO2S/c1-6-7(11)5-8(15-6)12-9(13)14-10(2,3)4/h5H,1-4H3,(H,12,13) |
InChI Key |
YGMALUBYVZRWCR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(S1)NC(=O)OC(C)(C)C)Cl |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}cyclopropane-1-carbonitrile](/img/structure/B6246626.png)
